Cas no 1570510-53-0 (3-(4-Fluorophenyl)propylboronic acid pinacol ester)

• Product name: 3-(4-Fluorophenyl)propylboronic acid pinacol ester
• CAS No: 1570510-53-0
• MF: C₁₅H₂₂BFO₂
• MW: 264.143388271332
• CID: 4606821

3-(4-Fluorophenyl)propylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)propylboronic acid pinacol ester
• 2-(3-(4-Fluorophenyl)propyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C15H22BFO2/c1-14(2)15(3,4)19-16(18-14)11-5-6-12-7-9-13(17)10-8-12/h7-10H,5-6,11H2,1-4H3
• InChI Key： HFWKSLDFDBRDEO-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1CCCC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-Fluorophenyl)propylboronic acid pinacol ester

Comprehensive Overview of 3-(4-Fluorophenyl)propylboronic acid pinacol ester (CAS No. 1570510-53-0)

3-(4-Fluorophenyl)propylboronic acid pinacol ester (CAS No. 1570510-53-0) is a highly versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a fluorophenyl group and a pinacol ester moiety, enhances stability and reactivity, making it a preferred choice for researchers.

The growing interest in boron-containing compounds like 3-(4-Fluorophenyl)propylboronic acid pinacol ester stems from their applications in targeted drug delivery and bioconjugation. Recent studies highlight its role in developing PET (Positron Emission Tomography) tracers, where the fluorine-18 isotope can be incorporated for imaging applications. This aligns with the rising demand for precision medicine and diagnostic tools, addressing common search queries such as "boronic acids in cancer research" or "fluorophenyl derivatives in imaging."

From a synthetic perspective, CAS No. 1570510-53-0 offers excellent solubility in organic solvents like THF and dichloromethane, facilitating its use in palladium-catalyzed reactions. Its stability under ambient conditions reduces handling challenges, a frequent concern among chemists searching for "air-stable boronic esters". Additionally, the pinacol protection group minimizes unwanted side reactions, a topic often explored in forums discussing "boronic acid protecting groups."

The compound’s relevance extends to material science, particularly in designing organic electronic devices. Researchers investigating "conductive polymers" or "OLED materials" frequently encounter fluorophenyl boronic esters due to their electron-withdrawing properties. This synergy between pharmaceutical and material applications underscores its multidisciplinary appeal, catering to diverse scientific audiences.

Quality control of 3-(4-Fluorophenyl)propylboronic acid pinacol ester is critical, with analytical techniques like HPLC and NMR ensuring purity. Queries such as "how to characterize boronic esters" reflect user interest in validation methods. Suppliers often provide COA (Certificate of Analysis) to meet industry standards, a detail highly valued by professionals searching for "reliable boronic acid suppliers."

In summary, CAS No. 1570510-53-0 exemplifies the intersection of innovation and practical utility in chemical research. Its adaptability to green chemistry protocols—such as solvent-free reactions—further resonates with trends toward environmentally friendly synthesis. By addressing key user concerns like "scalability of boronic esters" and "applications in medicinal chemistry," this overview aims to bridge knowledge gaps while optimizing for search visibility.